Cas no 1372100-25-8 (5-ethynyl-2-methoxy-3-methylpyridine)

5-Ethynyl-2-methoxy-3-methylpyridine is a versatile heterocyclic compound featuring an ethynyl group at the 5-position, a methoxy substituent at the 2-position, and a methyl group at the 3-position of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira or click chemistry applications. The ethynyl group enables further functionalization, while the methoxy and methyl substituents enhance stability and modulate electronic properties. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it suitable for pharmaceutical and materials science research. The compound is typically handled under inert conditions due to the sensitivity of the alkyne moiety.

5-ethynyl-2-methoxy-3-methylpyridine structure

1372100-25-8 structure

Product Name:5-ethynyl-2-methoxy-3-methylpyridine

CAS No:1372100-25-8

MF:C₉H₉NO

MW:147.173862218857

MDL:MFCD22056294

CID:1243931

PubChem ID:71300062

Update Time:2025-05-28

5-ethynyl-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-ethynyl-2-methoxy-3-methylpyridine
- EN300-252241
- CS-0242580
- A1-73472
- Z1416177866
- 1372100-25-8
- AKOS033323365
- MDL： MFCD22056294
- Inchi： 1S/C9H9NO/c1-4-8-5-7(2)9(11-3)10-6-8/h1,5-6H,2-3H3
- InChI Key： CFCJMAFXIGZJNP-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=CC(C#C)=CN=1

Computed Properties

Exact Mass: 147.068413911g/mol
Monoisotopic Mass: 147.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 22.1Å²

5-ethynyl-2-methoxy-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B125840-2.5mg	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8		2.5mg	$ 50.00	2022-06-07
TRC	B125840-5mg	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8		5mg	$ 70.00	2022-06-07
TRC	B125840-25mg	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8		25mg	$ 295.00	2022-06-07
Enamine	EN300-252241-0.05g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	0.05g	$278.0	2024-06-19
Enamine	EN300-252241-0.1g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	0.1g	$416.0	2024-06-19
Enamine	EN300-252241-0.25g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	0.25g	$594.0	2024-06-19
Enamine	EN300-252241-0.5g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	0.5g	$936.0	2024-06-19
Enamine	EN300-252241-1.0g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	1.0g	$1200.0	2024-06-19
Enamine	EN300-252241-2.5g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	2.5g	$2351.0	2024-06-19
Enamine	EN300-252241-5.0g	5-ethynyl-2-methoxy-3-methylpyridine	1372100-25-8	95%	5.0g	$3479.0	2024-06-19